BENGHE Foundational & Exploratory

Check Availability & Pricing

"2-Chloro-N,N-diethylethanamine hydrochloride™
safety, handling, and MSDS

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-Chloro-N,N-diethylethanamine
Compound Name:
hydrochloride

Cat. No.: B143288

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-N,N-diethylethanamine
hydrochloride

This document provides a comprehensive technical overview of the safety, handling, and
toxicological profile of 2-Chloro-N,N-diethylethanamine hydrochloride (CAS No. 869-24-9).
It is intended for researchers, scientists, and drug development professionals who handle this
compound in a laboratory or manufacturing setting. The causality behind each safety
recommendation is explained to foster a deep understanding of the risks and control measures.

Introduction: Understanding the Reagent's Nature

2-Chloro-N,N-diethylethanamine hydrochloride, also known as 2-Chlorotriethylamine
hydrochloride or DEC, is a versatile alkylating agent.[1][2] It is frequently used as an
intermediate in the synthesis of pharmaceuticals, including antimicrobial and antiprotozoal
agents, and as a precursor for catalysts in polymerization reactions.[1][3]

The utility of this compound stems from its reactive nature. As an alkylating agent, it can
transfer an alkyl group to other molecules, a fundamental process in organic synthesis.[4]
However, this same reactivity is the root of its significant biological hazard. Electrophilic
alkylating agents are often toxic and carcinogenic because they can alkylate biological
macromolecules, most critically, DNA.[4][5] This can lead to mutagenesis, cytotoxicity, and cell
death.[6][7][8] Therefore, understanding that you are not merely handling a chemical
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intermediate, but a potent biological effector, is paramount to its safe use. All handling protocols
must be designed with this intrinsic reactivity in mind.

Core Hazard Profile

The compound is classified as hazardous under the OSHA Hazard Communication Standard
(29 CFR 1910.1200).[9] The primary dangers are its acute toxicity, corrosivity, and suspected
mutagenicity.[9][10]

Signal Word: DANGER[9][11]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed[11]

- H310: Fatal in contact with
Acute Toxicity, Dermal Category 2

skin[11]
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled[11]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage[9][10]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage[11]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2

genetic defects[10][12]

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3

irritation[11]
Hazardous to the Aquatic ) H412: Harmful to aquatic life
_ Chronic 3 . .
Environment with long lasting effects[9]

This table summarizes the primary GHS classifications. Always refer to the specific Safety Data
Sheet (SDS) from your supplier.
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Chemical & Physical Properties: The "Why" Behind

Handling Procedures

Understanding the physical properties of a chemical is crucial for designing safe storage and

handling protocols.

Implication for Handling &

Propert Value
P Safety
Indicates the presence of
Molecular Formula CeH14CIN - HCI[1] ) )
nitrogen and chlorine.
) Relevant for stoichiometric
Molecular Weight 172.10 g/mol [1][11] ]
calculations.
Tan or beige As a solid, it poses an
Appearance _ L
crystals/powder[1] inhalation risk if dusty.
] ] Stable solid at room
Melting Point 208-211 °C[1][13]
temperature.
Highly soluble in water, which
increases its mobility in case of
Solubility 2000 g/L in water (20 °C)[13] a spill and facilitates

environmental contamination.
[14][15]

Hygroscopic[14]; Air

Stabilit
Y sensitive[14][16]

The compound readily absorbs
moisture from the air. This
necessitates storage in a
tightly sealed container under
an inert atmosphere (e.g.,
argon or nitrogen) to prevent
degradation.[9][13] Moisture

can lead to decomposition.[11]

The Hierarchy of Controls: A Systematic Approach

to Safety
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The most effective way to manage the risks associated with 2-Chloro-N,N-diethylethanamine
hydrochloride is to apply the hierarchy of controls. This framework prioritizes the most
effective control measures down to the least effective.

Hierarchy of Controls for Alkylating Agents

Elimination
(Most Effective)

Substitution

Engineering Controls

Administrative Controls

n

Personal Protective Equipment
(Least Effective)

Practical Application
v < Y Y A,

Gloves, lab coat, eye protection.T StaggarclOperannaliiocediiee(SORE) Use in a certified chemical T Can a less toxic T Is use of this specific
5 ?

" Designated work areas. N ,)T
Respirator as needed. Mandatory training. fume hood. Use of a glovebox. alkylating agent be used reagent absolutely necessary?

Click to download full resolution via product page

Caption: Hierarchy of controls applied to handling hazardous chemicals.
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Safe Handling, Storage, and Incompatibility
Handling Protocols

All manipulations of 2-Chloro-N,N-diethylethanamine hydrochloride must be performed
within a certified chemical fume hood to prevent inhalation of the toxic dust.[9][16] A
"designated area" should be established for its use, clearly marked with hazard warnings.

Workflow: Safely Weighing and Preparing a Solution

e Preparation:
o Ensure the chemical fume hood is functioning correctly (check airflow monitor).
o Decontaminate the work surface.

o Assemble all necessary equipment: spatulas, weigh boat, beaker, stir bar, solvent, waste
container.

o Don appropriate PPE (see Section 6).
e Weighing:

o Place the analytical balance inside the fume hood if possible. If not, tare the weigh boat,
remove it from the balance, add the chemical inside the hood, and then reweigh. This
minimizes contamination of the balance.

o Open the main container inside the hood. The container is likely under an inert
atmosphere; be prepared to blanket with nitrogen or argon after dispensing.

o Carefully dispense the required amount of solid, avoiding the creation of dust. Do not tap
or shake the container vigorously.

o Securely close the main container immediately after dispensing.
» Solubilization:

o Place the weigh boat with the chemical into the receiving beaker inside the fume hood.
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o Slowly add the solvent to the beaker, directing the stream to wash the solid from the weigh
boat.

o Add the stir bar and begin gentle stirring to dissolve the solid.

o Cleanup:

o Dispose of the weigh boat and any contaminated items (e.g., disposable gloves) into a
designated, sealed hazardous waste container.

o Wipe down the work surface, spatula, and any other equipment with an appropriate
decontamination solution.

o Wash hands thoroughly after removing gloves.[11]

Storage Requirements

The hygroscopic and air-sensitive nature of this compound dictates stringent storage
conditions.[9][13][14]

Container: Keep container tightly closed.[9][13]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).[9][16]

Location: Store in a dry, cool, and well-ventilated place.[9][13] The storage area should be
designated for corrosive and toxic materials and be locked.[10][13]

Separation: Store away from incompatible materials.[9]

Chemical Incompatibility

Mixing incompatible chemicals can lead to violent reactions, explosions, or the release of toxic
gases.
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2-Chloro-N,N-diethylethanamine

hydrochloride
Reaction, potential Violent reaction, Decomposition,
release of amine | fire hazard release of HCI gas

Strong Bases Strong Oxidizing Agents Water / Moisture

Click to download full resolution via product page
Caption: Key chemical incompatibilities.
o Strong Bases: Will react, potentially liberating the free amine.[9]
» Strong Oxidizing Agents: Can cause a violent reaction.[9][11]

o Water/Moisture: The compound is hygroscopic and contact with moisture should be avoided
as it can lead to decomposition, potentially releasing irritating and toxic gases like hydrogen
chloride.[9][11][13]

Personal Protective Equipment (PPE)

PPE is the last line of defense. Given the compound's high dermal toxicity and corrosivity,
proper PPE is non-negotiable.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile) inspected before
use. Use proper glove removal technique to avoid skin contact.[11] For extended contact,
consider double-gloving or heavier-duty gloves.

o Eye/Face Protection: Use tight-sealing safety goggles and a face shield.[9][11] Standard
safety glasses are not sufficient.

o Skin and Body Protection: Wear a flame-retardant lab coat, closed-toe shoes, and long
pants. For larger quantities or situations with a high risk of splashing, a chemical-resistant
apron or a full protective suit is required.[10][11]
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» Respiratory Protection: All work must be done in a fume hood. If a fume hood is not available
or if exposure limits are exceeded (e.g., during a large spill), a NIOSH/MSHA approved
respirator with a particulate filter (type P2 or P3) is necessary.[9]

Toxicological Information: The Basis for Caution

The high toxicity is confirmed by animal studies. The values below underscore why even
minute exposures must be prevented.

Endpoint Species Value Reference
LDso Oral Rat 50 mg/kg [11]
LDso Dermal Rabbit 125 mg/kg [11]
LCso Inhalation Rat 103 mg/m3 (4 h) [11]

LDso (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.
LCso (Lethal Concentration, 50%) is the concentration in air that kills 50% of the test animals.

The suspected mutagenicity is a critical long-term health risk.[10][12] Alkylating agents can
alter DNA, which may lead to heritable genetic defects or cancer. This is why exposure must be
minimized to as low as reasonably achievable (ALARA).

Emergency Procedures: Planning for Failure

Accidents can happen despite the best precautions. A clear, rehearsed emergency plan is
essential.

EXxposure Response

Immediate action is critical. The goal is to remove the chemical from the person as quickly as
possible and seek medical attention.

 In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing all contaminated clothing.[9] Seek immediate medical attention. Do not delay.
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e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9] Remove contact lenses if present and
easy to do. Seek immediate medical attention.[9]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration (do not
use mouth-to-mouth if the victim ingested or inhaled the substance).[9][11] Seek immediate
medical attention.[9]

« |If Swallowed: Do NOT induce vomiting.[9] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[11][13] Call a physician or poison control center
immediately.

Spill Response Workflow

For any spill, the first step is to ensure personnel safety.
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Caption: Emergency workflow for a chemical spill.
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For small spills, trained personnel should:

Evacuate non-essential personnel.[9]
o Wear appropriate PPE.[9]

o Gently cover the spill with an inert absorbent material like sand or vermiculite. Do not use
combustible materials.

o Sweep up the material without creating dust and place it into a suitable, sealed container for
disposal.[9][11]

» Ventilate the area and decontaminate the spill site.

For large spills, evacuate the area immediately and call emergency services.[11]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[9] This compound should be treated as acutely toxic and corrosive hazardous
waste. Do not flush down the drain.[9][11] Collect waste in a designated, labeled, and sealed
container for pickup by a licensed hazardous waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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